Cas no 792893-05-1 (N-(1,1-Dioxidotetrahydro-3-thienyl)leucine)

• Product Name: N-(1,1-Dioxidotetrahydro-3-thienyl)leucine
• CAS No: 792893-05-1
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD10007570
• CID: 875717
• PubChem ID: 24278992
• Update Time: 2025-06-13

N-(1,1-Dioxidotetrahydro-3-thienyl)leucine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-((1,1-Dioxidotetrahydrothiophen-3-yl)amino)-4-methylpentanoic acid
• (2S)-2-[(1,1-dioxothiolan-3-yl)amino]-4-methylpentanoic acid
• 2-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl-amino)-3-methylbutyric acid
• 2-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-ylamino)-4-methyl-pentanoic acid
• 2-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YLAMINO)-4-METHYL-PENTANOIC ACID
• N-(1,1-dioxidotetrahydrothiophen-3-yl)leucine
• AG-H-18147
• CTK5E6646
• N-(1,1-DIOXIDOTETRAHYDRO-3-THIENYL)LEUCINE
• DTXSID20640664
• (2S)-2-((1,1-Dioxidotetrahydrothiophen-3-yl)amino)-4-methylpentanoicacid
• 792893-05-1
• MFCD10007570
• (2S)-2-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)AMINO]-4-METHYLPENTANOIC ACID
• N-(1,1-Dioxo-1lambda~6~-thiolan-3-yl)-L-leucine
• AKOS022184412
• N-(1,1-Dioxidotetrahydro-3-thienyl)leucine

• MDL： MFCD10007570
• Inchi： 1S/C10H19NO4S/c1-7(2)5-9(10(12)13)11-8-3-4-16(14,15)6-8/h7-9,11H,3-6H2,1-2H3,(H,12,13)/t8?,9-/m0/s1
• InChI Key： TVGAJMRKHDUNPB-GKAPJAKFSA-N
• SMILES： S1(CCC(C1)N[C@H](C(=O)O)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 1.73410

N-(1,1-Dioxidotetrahydro-3-thienyl)leucine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(1,1-Dioxidotetrahydro-3-thienyl)leucine

N-(1,1-Dioxidotetrahydro-3-thienyl)leucine: A Comprehensive Overview

N-(1,1-Dioxidotetrahydro-3-thienyl)leucine (CAS No. 792893-05-1) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as Tetrahydrothiophene 1,1-dioxide Leucine, is a derivative of leucine, an essential amino acid, and features a unique dioxidothiophene moiety. The combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of N-(1,1-Dioxidotetrahydro-3-thienyl)leucine is characterized by a tetrahydrothiophene ring with two oxygen atoms attached to the sulfur atom, forming a dioxido group. This dioxido group imparts significant electronic and steric effects to the molecule, which can influence its interactions with biological targets. The leucine side chain further enhances the compound's hydrophobicity and structural flexibility, making it an attractive candidate for drug development.

Recent studies have explored the potential of N-(1,1-Dioxidotetrahydro-3-thienyl)leucine in various therapeutic areas. One notable area of research is its role as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(1,1-Dioxidotetrahydro-3-thienyl)leucine exhibits potent activity as a positive allosteric modulator of GABAA receptors. This property suggests its potential use in the treatment of neurological disorders such as anxiety and epilepsy.

In addition to its effects on ion channels, N-(1,1-Dioxidotetrahydro-3-thienyl)leucine has been investigated for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that N-(1,1-Dioxidotetrahydro-3-thienyl)leucine may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(1,1-Dioxidotetrahydro-3-thienyl)leucine have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further enhance its therapeutic efficacy, researchers are exploring various prodrug strategies to improve the solubility and stability of N-(1,1-Dioxidotetrahydro-3-thienyl)leucine. For example, esterification of the carboxylic acid group has been shown to increase the compound's water solubility without compromising its biological activity. This approach could facilitate the development of more effective formulations for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1,1-< strong >Dioxidotetrahydro-3-thienyl) strong > leucine in human subjects. Early-phase trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(1,1-< strong >Dioxidotetrahydro-3-thienyl) strong > leucine (CAS No. 792893-05-1) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, N-(1,1-< strong >Dioxidotetrahydro-3-thienyl) strong > leucine is poised to play a significant role in advancing medical treatments for a range of conditions.